1-[(2-chlorobenzyl)oxy]-2-(4-methylphenyl)-1H-imidazo[4,5-b]pyridine

• IUPAC Name: 1-[(2-chlorophenyl)methoxy]-2-(4-methylphenyl)imidazo[4,5-b]pyridine
• InChI: InChI=1S/C20H16ClN3O/c1-14-8-10-15(11-9-14)20-23-19-18(7-4-12-22-19)24(20)25-13-16-5-2-3-6-17(16)21/h2-12H,13H2,1H3
• InChI Key: KNQHCDBNSOUKLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(N2OCC4=CC=CC=C4Cl)C=CC=N3
• Molecular Formula: C20H16ClN3O
• Molecular Weight: 349.8 g/mol
• CAS No.: 339027-11-1

Description

1-(2-Chlorobenzyloxy)-2-(4-methylphenyl)-1H-imidazo[4,5-b]pyridine, commonly known as CMPI, is a synthetic compound with a wide range of applications in scientific research. CMPI is a heterocyclic compound composed of an imidazole ring fused with a pyridine ring. This compound is widely used in laboratory experiments due to its unique properties, including its high solubility and its ability to act as a ligand for certain proteins.

Scientific Research Applications

Synthesis and Derivative Studies

Research on the chemical structure similar to 1-[(2-chlorobenzyl)oxy]-2-(4-methylphenyl)-1H-imidazo[4,5-b]pyridine has led to the synthesis of various derivatives with potential biological activities. For instance, Bukowski and Janowiec (1996) synthesized derivatives of 1-methyl-1H-2-imidazo[4,5-b]pyridinecarboxylic acid and tested some for antituberculotic activity, indicating the potential of these compounds in therapeutic applications against tuberculosis (Bukowski & Janowiec, 1996).

Halogenation and Reactivity

Yutilov and Svertilova (1994) explored the halogenation reactions of imidazo[4,5-c]pyridinones, a study relevant for understanding the chemical reactivity and modification potential of compounds structurally related to this compound. Their work underscores the importance of specific functional groups in facilitating halogenation and the potential to generate diverse chemical entities for further study (Yutilov & Svertilova, 1994).

Pharmacophore Utilization

Lifshits et al. (2015) described a method for preparing (2-aminopyridin-4-yl)methanol, highlighting the imidazo[1,2-a]pyridine framework as a widely used pharmacophore with various bioactivities. This underscores the broader context in which derivatives of imidazo[4,5-b]pyridine are utilized in pharmaceutical research, offering insights into synthetic strategies that enhance the utility of such compounds (Lifshits et al., 2015).

Molecular and Spectral Studies

Lorenc et al. (2008) conducted a detailed study on the molecular structure, vibrational energy levels, and potential energy distribution of imidazo[4,5-b]pyridine derivatives, including methyl-substituted variants. Their research, involving density functional theory (DFT) and X-ray crystallography, provides valuable information on the physical and chemical characteristics of these compounds, relevant to understanding the fundamental properties of this compound (Lorenc et al., 2008).

Mechanism of Action

The mode of action of imidazole derivatives can vary widely depending on their chemical structure. Some imidazoles inhibit the synthesis of ergosterol, an essential component of fungal cell membranes, thereby exerting antifungal activity. Others might interact with histamine receptors, acting as agonists or antagonists, and influencing various physiological processes .

The pharmacokinetics, including absorption, distribution, metabolism, and excretion (ADME), can also vary widely among different imidazole derivatives and are influenced by factors such as the compound’s chemical structure, formulation, route of administration, and the patient’s physiological condition .

The action environment, including factors like pH, presence of other substances, temperature, can influence the stability, solubility, absorption, and overall effectiveness of the compound .